4-[(3-Methyl-5-nitro-4-imidazolyl)amino]phenol

• Molecular Formula: C10H10N4O3
• Molecular Weight: 234.21 g/mol
• IUPAC Name: 4-[(3-methyl-5-nitroimidazol-4-yl)amino]phenol
• InChI: InChI=1S/C10H10N4O3/c1-13-6-11-9(14(16)17)10(13)12-7-2-4-8(15)5-3-7/h2-6,12,15H,1H3
• InChI Key: MTKYJDFQIRZBSQ-UHFFFAOYSA-N
• SMILES: CN1C=NC(=C1NC2=CC=C(C=C2)O)[N+](=O)[O-]

Description

4-[(3-methyl-5-nitro-4-imidazolyl)amino]phenol is a member of imidazoles and a C-nitro compound.

Scientific Research Applications

Synthesis and Characterization

• Metal Complexes Synthesis : This compound has been used in synthesizing metal complexes with biological activities. For instance, its derivative, 5-NTAMNP, has been used to create Cu(II), Fe(III), Pb(II), Mn(II) metal complexes, showcasing its potential in coordination chemistry and biological applications (Al-Khateeb, Karam, & Al-adilee, 2019).

• Organic Synthesis : It's also a key ingredient in synthesizing a range of 4-aminophenol derivatives with notable biological activities, including antimicrobial and antidiabetic properties (Rafique, Kalsoom, Sajini, Ismail, & Iqbal, 2022).

Biological and Chemical Interactions

• Amino Acid Reactions : Research has shown its utility in reacting with amino acids to create substituted amino acids, further diversifying its application in organic chemistry (Kochergin et al., 2013).

• Antimicrobial Properties : Compounds derived from it have been tested for antibacterial and antifungal activities, indicating its significance in developing new antimicrobial agents (Shafiee et al., 2002).

Spectroscopy and Imaging

• Spectrophotometric Determination : It plays a role in the spectrophotometric determination of phenolic compounds, highlighting its relevance in analytical chemistry (Frenzel, Oleksy-Frenzel, & Mörlen, 1992).

• Supramolecular Architectures : Derivatives of this compound have been synthesized for visualization of cellular activities, emphasizing its applications in biological imaging and molecular detection (Yadav et al., 2019).